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Cat. No.: B046350 Get Quote

N-Methyl-N-(2-pyridyl)formamide: A Technical
Guide
CAS Number: 67242-59-5

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methyl-N-(2-pyridyl)formamide, with CAS number 67242-59-5, is a versatile organic

compound widely recognized for its application as a formylating reagent in organic synthesis.[1]

Also known as Meyers' Reagent, this compound is particularly effective for the formylation of

Grignard and certain organolithium reagents.[1][2] Its unique structural features, including a

pyridine ring and a formamide group, contribute to its reactivity and utility as a key intermediate

in the synthesis of complex molecules.[3][4] This technical guide provides a comprehensive

overview of N-Methyl-N-(2-pyridyl)formamide, including its chemical and physical properties,

detailed experimental applications, and its role in various synthetic pathways. The information

is tailored for researchers, scientists, and professionals involved in drug development and other

areas of chemical synthesis.

Chemical and Physical Properties
N-Methyl-N-(2-pyridyl)formamide is a colorless to light orange or yellow clear liquid under

standard conditions.[4][5] The presence of the pyridine moiety enhances its solubility in polar
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solvents.[4] A summary of its key quantitative properties is presented in Table 1.

Table 1: Quantitative Data for N-Methyl-N-(2-pyridyl)formamide

Property Value Reference(s)

Molecular Formula C₇H₈N₂O [6]

Molecular Weight 136.15 g/mol [6]

Boiling Point 71-72 °C at 0.05 mmHg [6]

Density 1.137 g/mL at 25 °C [6]

Refractive Index (n20/D) 1.566 [6]

Flash Point 109 °C (closed cup) [6]

Assay >98.0% (GC) [5]

Synonyms: 2-(N-Formyl-N-methylamino)pyridine, Meyer's Reagent.[5][7]

Applications in Organic Synthesis
The primary utility of N-Methyl-N-(2-pyridyl)formamide lies in its role as a potent formylating

agent, facilitating the introduction of a formyl group (-CHO) into various organic molecules. This

reactivity is central to the synthesis of aldehydes, which are crucial building blocks in the

production of pharmaceuticals, agrochemicals, and other fine chemicals.[3][8]

Formylation of Organometallic Reagents
N-Methyl-N-(2-pyridyl)formamide is a preferred reagent for the formylation of Grignard

reagents (R-MgX) and organolithium reagents (R-Li). The reaction proceeds via nucleophilic

attack of the organometallic reagent on the formyl carbon of the formamide. The resulting

intermediate is then hydrolyzed to yield the corresponding aldehyde.

A key advantage of using N-Methyl-N-(2-pyridyl)formamide is its ability to minimize the over-

addition of the organometallic reagent, which can lead to the formation of secondary alcohols

as byproducts. This selectivity is attributed to the stability of the tetrahedral intermediate formed

during the reaction.
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One-Pot Synthesis of Aldehydes and Alcohols from CO₂
Recent research has demonstrated a one-pot synthesis of aldehydes or alcohols from carbon

dioxide (CO₂) using N-Methyl-N-(2-pyridyl)formamide as a key intermediate.[2] In this

process, 2-(methylamino)pyridine is first formylated with CO₂ and a hydrosilane catalyzed by a

copper complex to produce N-Methyl-N-(2-pyridyl)formamide.[2] This in-situ generated

formamide can then be directly reacted with a Grignard reagent to produce the desired

aldehyde or, with further reduction, the corresponding alcohol.[2]

Experimental Protocols
While detailed, step-by-step experimental protocols are often substrate-specific and proprietary,

this section provides a generalized methodology for the key applications of N-Methyl-N-(2-
pyridyl)formamide based on available literature.

General Procedure for the Formylation of a Grignard
Reagent
Objective: To synthesize an aldehyde from a Grignard reagent using N-Methyl-N-(2-
pyridyl)formamide.

Methodology:

A solution of the Grignard reagent in an appropriate ethereal solvent (e.g., diethyl ether,

tetrahydrofuran) is prepared under an inert atmosphere (e.g., argon or nitrogen).

The solution is cooled to a low temperature (typically between -78 °C and 0 °C) to control the

reactivity.

N-Methyl-N-(2-pyridyl)formamide, dissolved in the same anhydrous solvent, is added

dropwise to the cooled Grignard reagent solution with vigorous stirring.

The reaction mixture is stirred at the low temperature for a specified period to ensure

complete reaction.

The reaction is quenched by the slow addition of an aqueous acidic solution (e.g., dilute HCl

or NH₄Cl solution).
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The product is extracted into an organic solvent, and the organic layer is washed, dried, and

concentrated to yield the crude aldehyde.

Purification of the aldehyde is typically achieved through distillation or column

chromatography.

Click to download full resolution via product page

Role in Pharmaceutical and Agrochemical Synthesis
N-Methyl-N-(2-pyridyl)formamide serves as a valuable intermediate in the production of

biologically active compounds for the pharmaceutical and agrochemical industries.[3][8] Its

utility stems from its ability to introduce a formyl group, which can be further elaborated to

construct more complex molecular scaffolds.

In pharmaceutical development, it is implicated in the synthesis of compounds targeting

neurological disorders.[8] In the agrochemical sector, it is used in the formulation of pesticides

and herbicides, contributing to improved crop yields.[8] A specific, documented application is its

use in the synthesis of 3-formyl-2-(4-methoxybenzyl)pyrazol-1-oxide.[6]

Signaling Pathways
Based on available scientific literature, N-Methyl-N-(2-pyridyl)formamide is primarily a

synthetic intermediate and is not known to be directly involved in biological signaling pathways.

Its significance in the life sciences is as a building block for the synthesis of larger, biologically

active molecules.

Safety and Handling
N-Methyl-N-(2-pyridyl)formamide is classified as an irritant and is moisture-sensitive.[1] It

should be handled in a well-ventilated fume hood with appropriate personal protective

equipment, including safety goggles, gloves, and a lab coat.[6] It is combustible and should be

stored under an inert atmosphere, such as argon or nitrogen, to prevent degradation.[1][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b046350?utm_src=pdf-body-img
https://www.benchchem.com/product/b046350?utm_src=pdf-body
https://spectrabase.com/compound/HfSvggYRqC2?f=
https://www.chemimpex.com/products/37222
https://www.chemimpex.com/products/37222
https://www.chemimpex.com/products/37222
https://www.sigmaaldrich.com/US/en/product/aldrich/236543
https://www.benchchem.com/product/b046350?utm_src=pdf-body
https://www.benchchem.com/product/b046350?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7185719.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/236543
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7185719.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/236543
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classifications: Eye Irritant 2, Skin Irritant 2, STOT SE 3 (target organ: respiratory

system).[6]

Conclusion
N-Methyl-N-(2-pyridyl)formamide is a reagent of significant importance in modern organic

synthesis. Its role as an efficient formylating agent for organometallic compounds makes it an

indispensable tool for the preparation of aldehydes. Its application as a key intermediate in the

synthesis of pharmaceuticals and agrochemicals underscores its value to the broader scientific

and industrial community. While its direct biological activity is not documented, its contribution

to the synthesis of bioactive molecules is well-established. Future research may continue to

uncover novel applications for this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Methyl-N-(2-pyridyl)formamide CAS number 67242-
59-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046350#n-methyl-n-2-pyridyl-formamide-cas-
number-67242-59-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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